Cas no 2171969-96-1 (ethyl 1-(3-hydroxythiolan-3-yl)-2-methylcyclopropane-1-carboxylate)

• Product Name: ethyl 1-(3-hydroxythiolan-3-yl)-2-methylcyclopropane-1-carboxylate
• CAS No: 2171969-96-1
• MF: C₁₁H₁₈O₃S
• MW: 230.323822498322
• CID: 6567991
• PubChem ID: 165598683
• Update Time: 2025-06-26

ethyl 1-(3-hydroxythiolan-3-yl)-2-methylcyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(3-hydroxythiolan-3-yl)-2-methylcyclopropane-1-carboxylate
• 2171969-96-1
• EN300-1630254

• Inchi： 1S/C11H18O3S/c1-3-14-9(12)11(6-8(11)2)10(13)4-5-15-7-10/h8,13H,3-7H2,1-2H3
• InChI Key： VKNUXXZFIRUOFK-UHFFFAOYSA-N
• SMILES： S1CCC(C1)(C1(C(=O)OCC)CC1C)O

Computed Properties

• Exact Mass: 230.09766561g/mol
• Monoisotopic Mass: 230.09766561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 71.8Ų

Additional information on ethyl 1-(3-hydroxythiolan-3-yl)-2-methylcyclopropane-1-carboxylate

Ethyl 1-(3-Hydroxythiolan-3-yl)-2-methylcyclopropane-1-carboxylate (CAS No. 2171969-96-1): An Emerging Compound in Medicinal Chemistry

Ethyl 1-(3-hydroxythiolan-3-yl)-2-methylcyclopropane-1-carboxylate (CAS No. 2171969-96-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to a class of molecules known as thiolanes, which are characterized by their sulfur-containing six-membered ring structure. The presence of the 3-hydroxythiolan-3-yl group and the 2-methylcyclopropane-1-carboxylate moiety imparts distinct chemical and biological properties, making it a promising candidate for various pharmaceutical developments.

The synthesis of ethyl 1-(3-hydroxythiolan-3-yl)-2-methylcyclopropane-1-carboxylate involves a multi-step process that combines organic synthesis techniques with advanced catalytic methods. Recent studies have focused on optimizing the synthetic route to improve yield and purity, which are critical factors for large-scale production and pharmaceutical applications. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have been shown to enhance the efficiency and selectivity of the synthesis.

In terms of its biological activity, ethyl 1-(3-hydroxythiolan-3-yl)-2-methylcyclopropane-1-carboxylate has demonstrated promising results in preclinical studies. Research has shown that this compound exhibits potent anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory effects are attributed to its ability to modulate key signaling pathways involved in inflammation, including the NF-κB pathway and the production of pro-inflammatory cytokines.

Beyond its anti-inflammatory properties, ethyl 1-(3-hydroxythiolan-3-yl)-2-methylcyclopropane-1-carboxylate has also shown potential as an antioxidant agent. Oxidative stress is a major contributor to various diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have indicated that this compound can effectively scavenge reactive oxygen species (ROS) and protect cells from oxidative damage, suggesting its potential use in preventing or treating conditions associated with oxidative stress.

The pharmacokinetic profile of ethyl 1-(3-hydroxythiolan-3-yl)-2-methylcyclopropane-1-carboxylate has been extensively studied to understand its behavior in biological systems. In vitro and in vivo experiments have revealed that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has been shown to have good oral bioavailability and a relatively long half-life, which are desirable characteristics for a drug candidate. Additionally, preliminary toxicology studies have indicated that it is well-tolerated at therapeutic doses, with no significant adverse effects observed.

To further explore the therapeutic potential of ethyl 1-(3-hydroxythiolan-3-yl)-2-methylcyclopropane-1-carboxylate, several clinical trials are currently underway. These trials aim to evaluate its safety and efficacy in human subjects with various inflammatory and oxidative stress-related conditions. Early results from phase I trials have been encouraging, with the compound demonstrating a favorable safety profile and preliminary evidence of therapeutic benefit.

In conclusion, ethyl 1-(3-hydroxythiolan-3-yl)-2-methylcyclopropane-1-carboxylate (CAS No. 2171969-96-1) represents an exciting advancement in medicinal chemistry. Its unique chemical structure and multifaceted biological activities make it a promising candidate for the development of new therapeutic agents. As research continues to uncover more about its mechanisms of action and clinical applications, this compound is poised to play a significant role in advancing the treatment of various diseases.